molecular formula C6H12N2O2S2 B086191 N,N'-Bis(2-hydroxyethyl)dithiooxamide CAS No. 120-86-5

N,N'-Bis(2-hydroxyethyl)dithiooxamide

Cat. No. B086191
CAS RN: 120-86-5
M. Wt: 208.3 g/mol
InChI Key: POHRRIXAXBVBFW-UHFFFAOYSA-N
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Description

N,N’-Bis(2-hydroxyethyl)dithiooxamide is a chemical compound with the molecular formula C6H12N2O2S2 and a molecular weight of 208.302 . It is also known by other names such as Ethanedithioamide, N,N’-bis(2-hydroxyethyl)-; Oxamide, N,N’-bis(2-hydroxyethyl)dithio-; and USAF mk-5 .


Synthesis Analysis

The synthesis of N,N’-Bis(2-hydroxyethyl)dithiooxamide has been reported in several studies. For instance, a microfluidic paper-based analytical method was developed for the determination of Hg (II) using gold nanoparticles functionalized with N,N’-Bis(2-hydroxyethyl)dithiooxamide . In another study, N,N’-Bis(2-hydroxyethyl)dithiooxamide was synthesized as part of the preparation of metal dithiocarbamate complexes .


Molecular Structure Analysis

The molecular structure of N,N’-Bis(2-hydroxyethyl)dithiooxamide can be represented as a 2D Mol file or a computed 3D SD file . A study reported the crystal structure of a new metal dithiocarbamate complex synthesized using N,N’-Bis(2-hydroxyethyl)dithiooxamide .


Chemical Reactions Analysis

While specific chemical reactions involving N,N’-Bis(2-hydroxyethyl)dithiooxamide are not detailed in the retrieved sources, it is known to be used in the synthesis of metal dithiocarbamate complexes and in the functionalization of gold nanoparticles for the determination of Hg (II) .


Physical And Chemical Properties Analysis

N,N’-Bis(2-hydroxyethyl)dithiooxamide has a molecular weight of 208.3 g/mol. It has 4 hydrogen bond donors and 4 hydrogen bond acceptors .

Scientific Research Applications

Application in Analytical Chemistry: Detection of Mercury (Hg II)

Summary of the Application

“N,N’-Bis(2-hydroxyethyl)dithiooxamide” has been used in the development of a microfluidic paper-based analytical device for the detection of mercury (Hg II) in air, fish, and water samples .

Methods of Application or Experimental Procedures

The method involves the use of gold nanoparticles functionalized with “N,N’-Bis(2-hydroxyethyl)dithiooxamide”. The fabrication of the microfluidic paper-based analytical device (μPAD) in this work is free of any expensive equipment and could be performed by untrained personnel . The color of the modified gold nanoparticles in the test zone changes instantly after the addition of Hg (II), and this color change can be detected by the naked eye or a digital camera .

Results or Outcomes

Under optimized experimental conditions, the linear range is 0.020–8.0 μM of Hg (II) with a 12.5 nM (2.5 ppb) detection limit in an aqueous solution. In the case of the μPAD, the linear concentration range is 0.025–2.0 μM Hg (II) with a detection limit of 15 nM (3.0 ppb) . This method has been used for the determination of mercury in real samples such as salmon fish and dusty days in Sanandaj, Iran. The results determined by this method agreed well with those determined according to the ASTM standard method .

Safety And Hazards

Safety data sheets recommend avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and ensuring adequate ventilation when handling N,N’-Bis(2-hydroxyethyl)dithiooxamide .

properties

IUPAC Name

N,N'-bis(2-hydroxyethyl)ethanedithioamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12N2O2S2/c9-3-1-7-5(11)6(12)8-2-4-10/h9-10H,1-4H2,(H,7,11)(H,8,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

POHRRIXAXBVBFW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CO)NC(=S)C(=S)NCCO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12N2O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID7059515
Record name Ethanedithioamide, N,N'-bis(2-hydroxyethyl)-
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Molecular Weight

208.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N'-Bis(2-hydroxyethyl)dithiooxamide

CAS RN

120-86-5
Record name N,N′-Bis(2-hydroxyethyl)dithiooxamide
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Record name N,N'-Bis(2-hydroxyethyl)dithiooxamide
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Record name USAF MK-5
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Record name Ethanedithioamide, N1,N2-bis(2-hydroxyethyl)-
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Record name Ethanedithioamide, N,N'-bis(2-hydroxyethyl)-
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Record name N,N'-bis(2-hydroxyethyl)dithiooxamide
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Record name N,N'-BIS(2-HYDROXYETHYL)DITHIOOXAMIDE
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Synthesis routes and methods

Procedure details

Into a 100 ml round-bottomed flask, equipped with a magnetic stirrer, condenser, and heating bath, were placed 2.4 g (0.02 mol) of dithiooxamide and a solution of pyridine (1.6 g, 0.02 mol) dissolved in methanol (40 ml). The reaction mixture was heated, with stirring, at 35° C. for 30 minutes. Ethanolamine (1.2 g, 0.02 mol) was added, and the solution was stirred for an additional 3 hours at 35° C. The crude reaction mixture was cooled to room temperature, and the acidity was adjusted to a pH of about 2 by the addition of 37% HCl (aqueous). Silica gel (10 g) was added to the solution, and the solvent was removed under reduced pressure. The dry residue of silica gel with absorbed product mixture was added to a chromatography column. The products were eluted with an ethyl acetate/hexane mixture to separate the monosubstituted product, which was eluted first, from the disubstituted dithiooxamide. The yield of N-(2-hydroxyethyl)dithiooxamide was 1.1 g (7.0×10- 3 mol, 34% yield). In addition, 0.8 g (4.0×10-3 mol, 38% yield) of N,N'-di(2-hydroxyethyl)dithiooxamide was isolated. The mole ratio of monosubstituted to disubstituted dithiooxamide was 1.8:1.
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
1.2 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
43
Citations
S Shariati, G Khayatian - New Journal of Chemistry, 2020 - pubs.rsc.org
A microfluidic paper-based analytical method is developed for determination of Hg(II) using gold nanoparticles functionalized with N,N′-bis(2-hydroxyethyl)dithiooxamide. Fabrication …
Number of citations: 8 pubs.rsc.org
DA Williams - 1973 - search.proquest.com
A STUDY OF CERTAIN METAL IONS WITH DITHIOOXAMIDE AND DERIVATIVES IN ACIDIC MEDIA. INFORMATION TO USERS This material was produced from a microfilm copy of …
Number of citations: 0 search.proquest.com
LC Van Poucke, MA Herman - Analytica Chimica Acta, 1968 - Elsevier
467 A POTENTIOMETRIC STUDY OF THE WATER-SOLUBLE SILVER(I) COMPLEXES OF N,N’-BIS(z-HYDROXYETHYL)DITHIOOXAMIDE In previous paper Page 1 Analytica Climica …
Number of citations: 1 www.sciencedirect.com
HW Baker - 1961 - search.proquest.com
METAL COORDINATION COMPOUNDS OF DITHIOOXAMIDE AND DERIVATIVES METAL COORDINATION COMPOUNDS OF DITHIOOXAMIDE AND DERIVATIVES Full Text 61-5540 …
Number of citations: 2 search.proquest.com
JG Miller, MB Chenoweth, TM Brody - Journal of Pharmacology and …, 1957 - ASPET
The toxicities of dithiooxamide, N , N'-bis (2-hydroxyethyl) dithiooxamide, N , N'-diallyldithiooxamide, and N , N'-di-secondary butyl dithiooxamide were studied. The diallyl and …
Number of citations: 5 jpet.aspetjournals.org
S Kanda, F Yamamoto - Bulletin of the Chemical Society of Japan, 1996 - journal.csj.jp
An example of proton conduction in a coordination polymer was examined. Dependence of the specific conductivity on hydrogen pressure was quite strong in the title compound with a …
Number of citations: 9 www.journal.csj.jp
A Ozarowski, BR McGarvey, AB Sarkar… - Inorganic …, 1988 - ACS Publications
Two crystalline forms of bis (2, 2,-bi-2-thiazoline) bis (thiocyanato) iron (II), Fe (C6H8N2S2) 2 (NCS) 2, were obtained. While one of them (polymorph A) shows the high-spin-low-spin …
Number of citations: 83 pubs.acs.org
W Noland, C Hammer - The Journal of Organic Chemistry, 1958 - ACS Publications
Indole and maleic or fumaric acids do not react under the same alkaline hydrolysis conditions as those under which II was formed. It appears, there-fore, that II is formed from I prior to …
Number of citations: 4 pubs.acs.org
HQ Zhao, SP Yang, NN Ding, L Qin, GH Qiu… - Dalton …, 2016 - pubs.rsc.org
Polymorphic compounds {[Cu(dcbb)2(H2O)2]·10H2O}n (2, 1D chain), [Cu(dcbb)2]n (3, 2D layer) and their co-crystal {[Cu(dcbb)2(H2O)][Cu(dcbb)2]2}n (4) have been prepared from the …
Number of citations: 44 pubs.rsc.org
C Bendicho, I Lavilla, F Pena-Pereira, I la Calle… - Sensors, 2021 - mdpi.com
Lab-on-paper technologies, also known as paper-based analytical devices (PADs), have received increasing attention in the last years, and nowadays, their use has spread to virtually …
Number of citations: 12 www.mdpi.com

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